Polyisobutylene

• IUPAC Name: 2-methylprop-1-ene
• InChI: InChI=1S/C4H8/c1-4(2)3/h1H2,2-3H3
• InChI Key: VQTUBCCKSQIDNK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C
• Molecular Formula: C4H8, Array
• Related CAS: 18923-87-0, 15220-85-6, 9003-27-4, 7756-94-7, 42278-27-3, 9003-27-4 (Parent)
• DSSTOX Substance ID: DTXSID9020748
• Molecular Weight: 56.11 g/mol
• Physical Description: Isobutylene is a colorless gas with a faint petroleum-like odor. For transportation it may be stenched. It is shipped as a liquefied gas under its own vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak can either be a liquid or vapor leak. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. It is used in the production of isooctane, a high octane aviation gasoline., Colorless liquid or gas with odor of coal gas; [Hawley] Compressed gas with an unpleasant odor; [MSDSonline] Boiling point = -6.9 deg C; [HSDB], COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.
• Boiling Point: 19.6 °F at 760 mmHg (NTP, 1992), -7.0 °C, -6.9 °C
• Flash Point: -105 °F (NTP, 1992), -76 °C, -80 °C (-112 °F) - closed cup, -105 °F (-76 °C), -76.1 °C c.c.
• Solubility: Insoluble (NTP, 1992), In water, 263 mg/L at 25 °C, Very soluble in ethanol and ether; soluble in benzene, sulfuric acid, Soluble in organic solvents, Solubility in water, g/100ml at 20 °C: 0.03
• Density: 0.59 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.589 g/cu cm at 25 °C (p >1 atm), Density: 0.6 at 20 °C, Relative density (water = 1): 0.59
• Vapor Density: 1.9 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 1.94 (Air = 1), Relative vapor density (air = 1): 1.94
• Vapor Pressure: 1 mmHg at -157.2 °F ; 5 mmHg at -141.7 °F (NTP, 1992), 2,308 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 257
• Color/Form: Colorless gas, Colorless volatile liquid or easily liquefied gas
• CAS RN: 115-11-7, 68037-14-9
• Melting Point: -220.5 °F (NTP, 1992), -140.7 °C, -140.3 °C

Description

Polyisobutylene (PIB) is a class of organic polymers prepared by the polymerization of isobutene. The polymers often have the formula Me 3 C [CH 2 CMe 2] n H (Me = CH 3) and are typically colorless gummy solids. PIB is broadly utilized in several industries due to its unique characteristics such as impermeability to gas, exceptional resistance to heat, acids, alkalis, and ozone.

Synthesis Analysis

The synthesis of PIB is typically carried out via a process known as cationic polymerization. The reaction takes place in a cooled environment (-80 o C to -100 o C), in the presence of a strong acid, usually a Friedel-Crafts type catalyst such as Aluminum Chloride. The isobutylene units start to connect, forming long chains. The resulting material can be either a low or high molecular weight polyisobutylene, depending on the specific conditions and reactants used during the production process.

Molecular Structure Analysis

From a chemical perspective, Polyisobutylene is essentially a polymer of isobutylene (CH 3 – CH 2 – C (CH 3) 2 ). This isobutylene unit repeats in a chain-like fashion to form the polymer, which can have a variable length based on the specific production process and intended usage.

Chemical Reactions Analysis

The cationic polymerization of isobutylene was systematically studied in a 1-butyl-3-methylimidazolium hexafluorophosphate ([Bmim] [PF 6 ]) ionic liquid at −10 °C. Different initiating systems, including titanium tetrachloride, boron trichloride, and ethylaluminum sesquichloride, were considered in [Bmim] [PF 6] for IB polymerization.

Physical And Chemical Properties Analysis

PIB’s non-polar nature contributes to its good thermal and chemical stability, as well as its exceptional impermeability to gases. The molecular weight of PIB can range from 300 to several million, influencing its properties such as hardness, tensile strength, and elongation. Low molecular weight PIB is typically a sticky, viscous liquid, while high molecular weight PIB is a solid material that can be shaped and processed similarly to other elastomers.

Scientific Research Applications

Lubricating Oils Additives

PIB is commonly used as an additive in lubricating oils to improve viscosity and performance. .

Adhesives and Sealants

Due to its tackiness and flexibility, PIB serves as an excellent base for adhesives and sealants. .

Medical Applications

PIB-based materials have been explored for medical applications such as wound healing and protective masks. .

Electrical Insulation

The polymer’s impermeability to gases and excellent chemical stability make it an ideal material for electrical insulation. .

Pharmaceutical Stoppers

In the pharmaceutical industry, PIB is used to manufacture stoppers for vials and bottles. .

Tire Inner Liners and Tubes

PIB contributes to the production of tire inner liners and tubes due to its exceptional gas impermeability. .

Mechanism of Action

Target of Action

Polyisobutylene (PIB) is a class of organic polymers prepared by polymerization of isobutene . The primary targets of PIB are the applications where it is used. These include fuel and lubricant additives, adhesives, detergents, and other fine chemicals . It is also used as additives for food & cosmetic products, in chewing gums, as additives in lube oil and fuel, adhesives and sealants .

Mode of Action

The mode of action of PIB is primarily through its interaction with its target applications. PIB is typically colorless gummy solids . Polymerization is typically initiated with a strong Brønsted or Lewis acid . The molecular weight (MW) of the resulting polymer determines the applications . Low MW polyisobutene, a mixture of oligomers with M_n s of about 500, is used as plasticizers . Medium and high MW polyisobutenes, with M_n ≥ 20,000, are components of commercial adhesives .

Biochemical Pathways

The biochemical pathways of PIB involve the polymerization of isobutylene . This allows us to obtain a wide spectrum of polyisobutylenes (PIBs) which differ in their molecular weight characteristics and the chemical structure of chain-end groups . The bulk of the PIBs manufactured worldwide are highly reactive polyisobutylenes (HRPIBs) with –C (Me)=CH_2 end-groups and low-molecular weights (Mn < 5 kDa) .

Result of Action

The result of PIB’s action is the creation of a product with desired characteristics for its target applications. For example, HRPIBs are feedstocks that are in high demand in the manufacturing of additives for fuels and oils, adhesives, detergents, and other fine chemicals .

Action Environment

The action environment of PIB can influence its action, efficacy, and stability. Factors such as temperature and the presence of a strong Brønsted or Lewis acid can influence the polymerization of isobutylene . Furthermore, the properties of PIB products are influenced significantly by their molecular weight characteristics .

Safety and Hazards

According to the safety data sheet, if inhaled, the person should be moved into fresh air. If not breathing, give artificial respiration. In case of skin contact, wash off with soap and plenty of water. In case of eye contact, flush eyes with water as a precaution. If swallowed, never give anything by mouth to an unconscious person. Rinse mouth with water.

Future Directions

The global Polyisobutylene (PIB) market is expected to reach $2.8 Billion by 2026. The demand for PIB from the automotive industry will increase; besides, non-tire applications will also provide the growth of the global PIB market.

Synthesis routes and methods I

Procedure details

In another aspect, the invention comprises a process for the recovery of methacrylic acid and acetic acid produced by the oxidation of isobutylene or tertiary butyl alcohol into methacrolein, followed by the recovery of methacrolein, and thereafter oxidation of the methacrolein to form methacrylic acid. The methacrylic acid and acetic acid are recovered by cooling and condensing the effluent from the second oxidation (of methacrolein) and then passing the condensed effluent directly, and without preliminary extraction, into an azeotropic distillation carried out in the presence of a solvent, preferably methyl n-propyl ketone. Substantially dry crude methacrylic acid is withdrawn as a bottoms product from the azeotropic distillation, along with impurities and acetic acid. Separation and recovery of methacrylic acid and acetic acid may be carried out in conventional distillation facilities.

Synthesis routes and methods II

Procedure details

The apparatus as shown in FIG. 2 was employed in this Example. Reactor I employed had a 120 ml reaction zone and two separation zones, one at the upper portion of the reaction zone and the other at the lower portion of the reaction zone and the reaction zone was divided into 7 compartments and each compartment was stirred with a flat stirring paddle. The same so-called spent B-B fraction as in Example 3 was fed at a rate of 50 ml per hour to the lowest compartment of reactor I through line 1 and at the same time a recycling liquid containing water and 12-tungstophosphoric acid having an atomic ratio of P to W of 1 to 12 in a weight ratio of 1 to 2 coming from distillation column II through line 2 was fed at a rate of 442 g per hour to the highest compartment of reactor I. In reactor I the so-called spent B-B fraction and the mixture of the recycling liquid and the additional water was countercurrently contacted with each other at 70° C. and 10 atms. The remaining hydrocarbon mixture was collected from the upper separation zone of reactor I through line 5 while an aqueous solution containing tert-butanol formed and the 12-tungstophosphoric acid was transferred from the lower separation zone of reactor I through line 4 to distillation column II. Then, the tert-butanol formed was collected by distillation from the top of distillation column II through line 6 and an aqueous solution containing the 12 -tungstophosphoric acid was recycled from the bottom of distillation column II through line 2 to the highest compartment of reactor I together with additional water through line 3 in an amount corresponding to the amount reduced in the reaction and escaped from the reaction system. The conversion of isobutylene was 95.4% and the amount of isobutylene polymers such as diisobutylene formed was at most 1,000 ppm based on the weight of tert-butanol produced and the selectivity of isobutylene to tert-butanol was quantitative.

Synthesis routes and methods III

Procedure details

Into a 300 ml pressure-resistant glass autoclave were charged 10 g of isobutylene, 10 g of 1-butene, 50 g of sulfuric acid and 50 g of water, and the mixture was stirred at 60° C. at a pressure of 8.5 atms for one hour. As a result, isobutylene was hydrated to form tert-butanol with the conversion of 90% and the selectivity to tert-butanol of 92%. At the same time, diisobutylene and the trimer of isobutylene were produced at a yield of 2% and 6%, respectively, and 1-butene was hydrated to form sec-butanol at a yield of 4%.

Synthesis routes and methods IV

Procedure details

An apparatus for the production of (meth)acrylic acid which is preferred according to the invention comprises the (meth)acrylic acid reactor and a quench absorber during the synthesis of (meth)acrylic acid by catalytic gaseous phase reaction of C4 starting compounds with oxygen. (Meth)acrylic acid may be obtained particularly preferably by catalytic gaseous phase oxidation of isobutene, isobutane, tert.-butanol, iso-butyraldehyde, methacrolein or meth-tert.-butylether. Further details on the production of (meth)acrylic acid are disclosed in EP 0 092 097 B1, EP 0 058 927 and EP 0 608 838.

Synthesis routes and methods V

Procedure details

The alkylation process results in the substitution of an alkyl group for a hydrogen atom in the sulfur-containing starting material and causes a corresponding increase in molecular weight over that of the starting material. The higher molecular weight of such an alkylation product is reflected by a higher boiling point relative to that of the starting material. For example, the conversion of thiophene to 2-t-butylthiophene by alkylation with 2-methylpropene results in the conversion of thiophene, which has a boiling point of 84° C., to a product which has a boiling point of 164° C. and can be easily removed from lower boiling material in the feedstock by fractional distillation. Conversion of thiophene to di-t-butylthiophene by dialkylation with 2-methylpropene results in a product which has an even higher boiling point of about 224° C. Alkylation with alkyl groups that add a large rather than a small number of carbon atoms is preferred since the products will have higher molecular weights and, accordingly, will usually have higher boiling points than products which are obtained through alkylation with the smaller alkyl groups.